N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methoxyphenyl)ethanesulfonamide

• IUPAC Name: N-(1-ethylsulfonyl-3,4-dihydro-2H-quinolin-6-yl)-2-(4-methoxyphenyl)ethanesulfonamide
• InChI: InChI=1S/C20H26N2O5S2/c1-3-29(25,26)22-13-4-5-17-15-18(8-11-20(17)22)21-28(23,24)14-12-16-6-9-19(27-2)10-7-16/h6-11,15,21H,3-5,12-14H2,1-2H3
• InChI Key: HLCQXLZEYUANFF-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCCC2=C1C=CC(=C2)NS(=O)(=O)CCC3=CC=C(C=C3)OC
• Molecular Formula: C20H26N2O5S2
• Molecular Weight: 438.6 g/mol

Description

N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methoxyphenyl)ethanesulfonamide is a useful research compound. Its molecular formula is C20H26N2O5S2 and its molecular weight is 438.56. The purity is usually 95%.
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Scientific Research Applications

Chemical Interactions and Structural Analysis

The compound of interest has been analyzed in various scientific contexts. In one study, it was shown that similar compounds exhibit significant chemical interactions, such as intramolecular N—H⋯O=S interactions and intermolecular N—H⋯O=C hydrogen bonds. These interactions lead to the formation of hydrogen-bonded chains, which are crucial for understanding the compound's chemical behavior and potential applications in drug design and other areas (Gelbrich, Haddow, & Griesser, 2011).

Synthesis and Chemical Behavior

Further, research into the synthesis of 2-hydroxy-1,2,3,4-tetrahydroquinoline derivatives through cyclocondensation reactions highlights the versatility and reactivity of these compounds. Such studies provide insights into the synthetic routes that can be employed to create derivatives of the primary compound, potentially leading to new therapeutic agents or materials with unique properties (Croce et al., 2006).

Solvent Properties and Analytical Applications

Research on tetraalkylammonium sulfonates, which share functional groups with the compound , reveals their unique solvent properties and their application as mobile phases in liquid chromatography. This indicates potential analytical applications of N-(1-(ethylsulfonyl)-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methoxyphenyl)ethanesulfonamide, especially in the field of chemical analysis and separation sciences (Poole, Shetty, & Poole, 1989).

Pharmacological Applications

The compound and its derivatives have potential pharmacological applications. For example, isoquinolinesulfonamides have been identified as novel and potent inhibitors of cyclic nucleotide-dependent protein kinase and protein kinase C, indicating the therapeutic potential of related compounds in treating diseases where these kinases play a crucial role (Hidaka et al., 1984).